Cas no 7431-35-8 (nitrobenzene, 4-(2-cyano-2-phenylethenyl))

• Product Name: nitrobenzene, 4-(2-cyano-2-phenylethenyl)
• CAS No: 7431-35-8
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 862381
• PubChem ID: 686493
• Update Time: 2025-04-19

nitrobenzene, 4-(2-cyano-2-phenylethenyl) Chemical and Physical Properties

Names and Identifiers

• nitrobenzene, 4-(2-cyano-2-phenylethenyl)
• (Z)-3-(4-nitrophenyl)-2-phenylprop-2-enenitrile
• (2Z)-3-(4-Nitrophenyl)-2-phenyl-2-propenenitrile
• benzeneacetonitrile, alpha-[(4-nitrophenyl)methylene]-, (alphaZ)-
• AKOS003398885
• (Z)-3-(4-nitrophenyl)-2-phenyl-prop-2-enenitrile
• WWCOVEKFRJZIDP-GXDHUFHOSA-N
• (2Z)-3-(4-Nitrophenyl)-2-phenyl-2-propenenitrile #
• SCHEMBL9247304
• 7431-35-8
• NSC-636951
• 3-(4-(Hydroxy(oxido)amino)phenyl)-2-phenylacrylonitrile
• NSC636951
• (2Z)-3-(4-nitrophenyl)-2-phenylacrylonitrile

• Inchi： 1S/C15H10N2O2/c16-11-14(13-4-2-1-3-5-13)10-12-6-8-15(9-7-12)17(18)19/h1-10H/b14-10+
• InChI Key： WWCOVEKFRJZIDP-GXDHUFHOSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/C=C(\C#N)/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.0743
• Monoisotopic Mass: 250.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.265
• Boiling Point: 386.2°C at 760 mmHg
• Flash Point: 187.4°C
• Refractive Index: 1.664
• PSA: 66.93